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Compound of Interest

Compound Name: Glanvillic acid B

Cat. No.: B1250589 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for Glanvillic acid B was found during the

literature search. The following guidance is based on the general principles of handling novel

chemical compounds, particularly biologically active polyketides, and is intended to provide

essential, immediate safety and logistical information. A thorough risk assessment should be

conducted by qualified personnel before commencing any work with this substance.

Glanvillic acid B belongs to the polyketide class of natural products. Polyketides exhibit a

wide range of biological activities, with some being potent antibiotics or anti-cancer agents,

while others are known to be highly toxic.[1] Given the potential for high biological activity and

the lack of specific toxicity data, Glanvillic acid B should be handled with caution as a

potentially hazardous substance.

Personal Protective Equipment (PPE)
Due to the unknown hazard profile of Glanvillic acid B, a conservative approach to PPE is

required to minimize exposure. The following PPE should be worn at all times when handling

the compound:

Eye/Face Protection: Chemical splash goggles and a face shield are essential to protect

against splashes and aerosols.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Given that

breakthrough times can vary, it is advisable to double-glove and change gloves frequently,

especially after any direct contact.

Body Protection: A lab coat, buttoned completely, is required. For procedures with a higher

risk of splashes or aerosol generation, a chemically resistant apron or gown should be worn

over the lab coat.

Respiratory Protection: All handling of solid or volatile derivatives of Glanvillic acid B should

be conducted within a certified chemical fume hood to prevent inhalation.

Operational Plan
2.1. Engineering Controls:

All work with Glanvillic acid B, including weighing, reconstituting, and aliquoting, must be

performed in a certified chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.

2.2. Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within the fume hood by covering the surface with absorbent, disposable bench

paper.

Weighing: If handling the solid form, weigh the required amount directly into a tared container

within the fume hood. Use appropriate tools (e.g., spatula) to avoid generating dust.

Dissolving: Add the solvent to the solid Glanvillic acid B slowly and carefully to avoid

splashing.

Storage: Store Glanvillic acid B in a clearly labeled, tightly sealed container. The storage

location should be a cool, dry, and well-ventilated area, away from incompatible materials.

Disposal Plan
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All waste materials contaminated with Glanvillic acid B must be treated as hazardous waste.

Solid Waste: Contaminated PPE (gloves, bench paper, etc.) and any disposable equipment

should be collected in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions of Glanvillic acid B and solvent rinses from contaminated

glassware should be collected in a separate, labeled hazardous waste container. Do not mix

with other waste streams unless compatibility has been confirmed.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill: In case of a spill, evacuate the area and alert others. If the spill is small and you are

trained to handle it, use an appropriate absorbent material and decontaminate the area. For

larger spills, contact your institution's EHS office immediately.

Data Presentation
Due to the lack of a specific SDS, quantitative data is limited. The following table summarizes

available information for the related compound, Glanvillic acid A.
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Property Value Source

Compound Glanvillic acid A EvitaChem

Molecular Formula C₁₉H₃₀O₃ [2]

Molecular Weight 306.4 g/mol [2]

Experimental Protocols
As this document provides safety and handling guidance, detailed experimental protocols for

the use of Glanvillic acid B are not included. All experimental work should be conducted under

approved protocols that include a thorough risk assessment.

Mandatory Visualization
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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